Cas no 877964-61-9 (N-[2-(1H-indol-3-yl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 877964-61-9
• MF: C₂₄H₂₇N₃O₃S
• MW: 437.554484605789
• CID: 6328725
• PubChem ID: 16288282
• Update Time: 2024-01-05

N-[2-(1H-indol-3-yl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z26395002
• N-[2-(1H-indol-3-yl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• 877964-61-9
• EN300-26604648

• Inchi： 1S/C24H27N3O3S/c28-24(25-14-10-21-18-26-23-9-5-4-8-22(21)23)20-11-15-27(16-12-20)31(29,30)17-13-19-6-2-1-3-7-19/h1-9,13,17-18,20,26H,10-12,14-16H2,(H,25,28)/b17-13+
• InChI Key： VWYURIQPSVHQTB-GHRIWEEISA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NCCC2=CNC3C=CC=CC2=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 437.17731291g/mol
• Monoisotopic Mass: 437.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles